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Compound of Interest

Compound Name: Dimethyloctadecylsilane
CAS No.: 32395-58-7
Cat. No.: B1587870

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyloctadecylsilane (C18H39Si(CH3)2H), a long-chain alkylhydrosilane, is a pivotal
organosilicon compound in modern chemistry, particularly in the realms of analytical science
and materials engineering. Its uniqgue molecular architecture, featuring a lengthy hydrophobic
octadecyl chain and a reactive hydrosilane moiety, imparts a set of chemical and physical
properties that are highly sought after for the modification of surfaces and the synthesis of
advanced materials. This technical guide provides a comprehensive overview of the chemical
properties, structure, synthesis, and key applications of dimethyloctadecylsilane, with a focus
on its role in the development of reversed-phase chromatography and other surface
modification technologies.

Part 1: Molecular Structure and Physicochemical
Properties
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Dimethyloctadecylsilane is characterized by a central silicon atom bonded to two methyl

groups, a hydrogen atom, and a long C18 alkyl chain. This structure confers a distinct

amphiphilic character to the molecule, although its overall nature is predominantly hydrophobic

due to the long hydrocarbon chain.

Structural and Molecular Data

Property Value Reference
Molecular Formula C20H44si [1]
Linear Formula CH3(CH2)17SiH(CH3)2
Molecular Weight 312.65 g/mol
CAS Number 32395-58-7
SMILES String CCCcccecececececececececececeee [1]
InChi Key ZXFNVHQEUQDKSZ- 1]
UHFFFAOYSA-N
Physical Properties
Property Value Reference
Appearance Liquid
Density 0.789 g/mL at 25 °C

Refractive Index (n20/D)

1.447

Flash Point

110 °C (230 °F) - closed cup

Part 2: Spectroscopic Characterization

The structural elucidation of dimethyloctadecylsilane relies on a combination of spectroscopic

techniques, each providing unique insights into its molecular framework.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful tool for confirming the structure of dimethyloctadecylsilane
by identifying the chemical environments of the hydrogen and carbon atoms.

» 'H NMR Spectroscopy: The proton NMR spectrum of dimethyloctadecylsilane is expected
to show characteristic signals for the different types of protons present in the molecule. The
methyl protons on the silicon atom would appear as a doublet due to coupling with the
silicon-bound proton. The Si-H proton would appear as a multiplet. The long octadecyl chain
would exhibit a triplet for the terminal methyl group and a series of multiplets for the
methylene groups.

e 13C NMR Spectroscopy: The carbon NMR spectrum would show distinct signals for the
methyl carbons attached to the silicon, the terminal methyl carbon of the octadecyl chain,
and a series of signals for the methylene carbons along the chain.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.[2] The IR
spectrum of dimethyloctadecylsilane would be characterized by the following key absorption

bands:

Wavenumber (cm~?) Bond Vibration

C-H stretching (from the alkyl chain and methyl
~2960-2850

groups)
~2150 Si-H stretching (characteristic of hydrosilanes)
~1465 C-H bending (methylene and methyl groups)
~1250 Si-CHs bending

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule.[3] For dimethyloctadecylsilane, electron ionization (EI) would likely lead to the
following fragmentation patterns:
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e Molecular lon (M+): A peak corresponding to the molecular weight of the molecule (m/z =
312.65).

o Fragmentation: The long alkyl chain is prone to fragmentation, leading to a series of peaks
separated by 14 Da (corresponding to CHz units).[4] A prominent peak at m/z = 59,
corresponding to the [SiH(CHs)z]* fragment, is also expected.

Part 3: Synthesis and Reactivity
Synthesis of Dimethyloctadecylsilane

Dimethyloctadecylsilane is typically synthesized in a two-step process starting from
dichlorodimethylsilane.

Step 1: Synthesis of Chlorodimethyloctadecylsilane

The first step involves the reaction of a Grignard reagent, octadecylmagnesium bromide, with
an excess of dichlorodimethylsilane. The Grignard reagent is prepared from 1-
bromooctadecane and magnesium turnings in an anhydrous ether solvent.

Experimental Protocol: Synthesis of Chlorodimethyloctadecylsilane

» Grignard Reagent Preparation: In a flame-dried, three-necked round-bottom flask equipped
with a dropping funnel, reflux condenser, and a nitrogen inlet, place magnesium turnings (1.2
eq). Add a small crystal of iodine to initiate the reaction. Slowly add a solution of 1-
bromooctadecane (1.0 eq) in anhydrous diethyl ether via the dropping funnel. The reaction
may require gentle heating to initiate, after which it should be maintained at a gentle reflux
until the magnesium is consumed.

e Reaction with Dichlorodimethylsilane: Cool the freshly prepared Grignard reagent to 0 °C.
Slowly add dichlorodimethylsilane (2.0 eq) to the Grignard solution with vigorous stirring. The
excess dichlorodimethylsilane is used to minimize the formation of the dialkylated product.

o Work-up and Purification: After the addition is complete, allow the reaction mixture to warm
to room temperature and stir for several hours. Quench the reaction by the slow addition of a
saturated aqueous solution of ammonium chloride. Separate the ethereal layer, and extract
the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, and dry

© 2026 BenchChem. All rights reserved. 4 /13 Tech Support


https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Instrumentation_and_Analysis/Mass_Spectrometry/Mass_Spec/Mass_Spectrometry_-_Fragmentation_Patterns
https://www.benchchem.com/product/b1587870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyloctadecylsilane-chemical-properties-structure-and-applications
https://www.benchchem.com/product/b1587870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyloctadecylsilane-chemical-properties-structure-and-applications
https://www.benchchem.com/product/b1587870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyloctadecylsilane-chemical-properties-structure-and-applications
https://www.benchchem.com/product/b1587870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyloctadecylsilane-chemical-properties-structure-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587870?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

over anhydrous sodium sulfate. Remove the solvent under reduced pressure. The crude
chlorodimethyloctadecylsilane can be purified by vacuum distillation.

Step 2: Reduction of Chlorodimethyloctadecylsilane

The resulting chlorodimethyloctadecylsilane is then reduced to dimethyloctadecylsilane
using a suitable reducing agent, such as lithium aluminum hydride (LiAlIH4).[5][6][7]

Experimental Protocol: Reduction of Chlorodimethyloctadecylsilane

o Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a dropping
funnel, reflux condenser, and a nitrogen inlet, prepare a suspension of lithium aluminum
hydride (1.1 eq) in anhydrous diethyl ether.

e Reduction: Cool the LiAlH4 suspension to 0 °C. Slowly add a solution of
chlorodimethyloctadecylsilane (1.0 eq) in anhydrous diethyl ether via the dropping funnel.

o Work-up and Purification: After the addition is complete, allow the reaction to stir at room
temperature until complete. Carefully quench the reaction by the sequential slow addition of
water, followed by 15% aqueous sodium hydroxide, and then more water. Filter the resulting
precipitate and wash it with diethyl ether. Combine the organic filtrates, dry over anhydrous
sodium sulfate, and remove the solvent under reduced pressure to yield
dimethyloctadecylsilane. Further purification can be achieved by vacuum distillation.
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Step 1: Synthesis of Chlorodimethyloctadecylsilane

Dichlorodimethylsilane
+ Mg / Anhydrous Ether + Dichlorodimethylsilane

Octadecylmagnesium
1-Bromooctadecane g
bromide + LiAIH4 / Anhydrous Ether

Step 2: Reduction

Lithium Aluminum =|
Hydride (LIAIH4) >

Click to download full resolution via product page

Caption: Synthesis of Dimethyloctadecylsilane.

Chemical Reactivity

The reactivity of dimethyloctadecylsilane is dominated by the Si-H bond. This bond is
susceptible to a variety of reactions, making it a versatile reagent in organic synthesis and
materials science.

o Hydrosilylation: The Si-H bond can add across double or triple bonds in the presence of a
catalyst, a reaction known as hydrosilylation. This is a powerful method for forming carbon-
silicon bonds.[8] For example, dimethyloctadecylsilane can react with terminal alkenes to
form longer-chain alkylsilanes.

o Reaction with Alcohols and Water: In the presence of a suitable catalyst, the Si-H bond can
react with alcohols to form alkoxysilanes and with water to form silanols, which can then
condense to form siloxanes. This reactivity is crucial for its use in surface modification.

e Reduction of Functional Groups: Hydrosilanes can act as reducing agents for a variety of
functional groups in organic chemistry.
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Part 4: Applications in Research and Industry

The unique properties of dimethyloctadecylsilane make it a valuable tool in several scientific
and industrial applications, primarily centered around surface modification.

Reversed-Phase Chromatography

The most significant application of dimethyloctadecylsilane and its derivatives (primarily
chlorodimethyloctadecylsilane) is in the preparation of stationary phases for reversed-phase
high-performance liquid chromatography (RP-HPLC). The long octadecyl chain provides a non-
polar surface that is ideal for separating a wide range of organic molecules.

Mechanism of Stationary Phase Preparation:

The preparation of a C18 stationary phase involves the chemical bonding of
dimethyloctadecylsilyl groups to the surface of a silica support. The silica surface is rich in
silanol (Si-OH) groups, which serve as reactive sites.

with Silanol Groups (Si-OH)

Dimethyloctadecylsilane y Byproduct
(R-SiH(CH3)2)

Silica Surface J

Click to download full resolution via product page
Caption: Preparation of a C18 stationary phase.
Experimental Protocol: Preparation of a C18-Modified Silica Gel

 Activation of Silica Gel: Dry the silica gel under vacuum at 150-200 °C for several hours to
remove physisorbed water and activate the silanol groups.
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 Silylation Reaction: Suspend the activated silica gel in a dry, aprotic solvent such as toluene.
Add dimethyloctadecylsilane to the suspension. The reaction can be catalyzed by a Lewis
acid or a base. Heat the mixture to reflux and maintain for several hours to ensure complete
reaction.

o Washing and Capping: After the reaction, cool the mixture and filter the modified silica gel.
Wash the silica gel extensively with toluene, methanol, and diethyl ether to remove any
unreacted silane and byproducts. To minimize the presence of unreacted silanol groups, an
optional "end-capping"” step can be performed using a smaller silylating agent like
trimethylchlorosilane.

e Drying: Dry the final C18-modified silica gel under vacuum.

The resulting material is a hydrophobic stationary phase that can be packed into HPLC
columns for the separation of non-polar to moderately polar analytes.

Surface Hydrophobization

The long octadecyl chain of dimethyloctadecylsilane makes it an excellent agent for
rendering surfaces hydrophobic. This property is utilized in various applications, including:

o Water-repellent coatings: For glass, ceramics, and other materials.
» Modification of nanopatrticles: To improve their dispersibility in non-polar solvents.
¢ Protection of sensitive electronic components: By creating a moisture-resistant barrier.

Part 5: Safety and Handling

Dimethyloctadecylsilane is classified as a hazardous substance and should be handled with
appropriate safety precautions.

e GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[3]

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280
(Wear protective gloves/protective clothing/eye protection/face protection), P302+P352 (IF
ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN EYES: Rinse
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cautiously with water for several minutes. Remove contact lenses, if present and easy to do.
Continue rinsing).[3]

It is essential to handle this chemical in a well-ventilated fume hood and to wear appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Conclusion

Dimethyloctadecylsilane is a versatile and indispensable organosilicon compound with a
well-defined structure-property relationship. Its long alkyl chain and reactive hydrosilane group
make it a cornerstone in the field of surface modification, particularly in the preparation of
stationary phases for reversed-phase chromatography. A thorough understanding of its
chemical properties, synthesis, and reactivity is crucial for its effective and safe utilization in
both research and industrial settings. As the demand for high-performance analytical
techniques and advanced materials continues to grow, the importance of
dimethyloctadecylsilane and related compounds is set to expand further.

References

e PubChem. (n.d.). Dimethyloctadecylsilane. National Center for Biotechnology Information.
Retrieved from [Link]

e PubChem. (n.d.). Dimethyloctadecylsilane. National Center for Biotechnology Information.
Retrieved from [Link]

e PubChem. (n.d.). Octadecyldimethylsilane. National Center for Biotechnology Information.
Retrieved from [Link]

¢ Organic Chemistry Portal. (n.d.). Lithium aluminum hydride. Retrieved from [Link]

o Google Patents. (n.d.). Process for re-coating of a silica gel material.

e PubMed. (2023). Surface Modification of Silica Particles with Adhesive Functional Groups or
Their Coating with Chitosan to Improve the Retention of Toothpastes in the Mouth. Retrieved
from [Link]

» Infoscience - EPFL. (n.d.). Alkoxy hydrosilanes as surrogates of gaseous silanes for
hydrosilylation of alkenes. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyloctadecylsilane
https://www.benchchem.com/product/b1587870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyloctadecylsilane-chemical-properties-structure-and-applications
https://www.benchchem.com/product/b1587870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyloctadecylsilane-chemical-properties-structure-and-applications
https://www.benchchem.com/product/b1587870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyloctadecylsilane-chemical-properties-structure-and-applications
https://pubchem.ncbi.nlm.nih.gov/compound/6329013
https://www.benchchem.com/product/b1587870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyloctadecylsilane-chemical-properties-structure-and-applications
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyloctadecylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/547938
https://www.organic-chemistry.org/chemicals/reductions/lithium-aluminum-hydride.shtm
https://pubmed.ncbi.nlm.nih.gov/36672391/
https://infoscience.epfl.ch/record/226431
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587870?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

MDPI. (n.d.). Binding Properties of Methyltrimethoxysilane-Modified Silica Sol Particle
Surfaces and Their Molecular Dynamics Simulations. Retrieved from [Link]

AWS. (n.d.). Surface Functionalization of Silica by Si-H Activation of Hydrosilanes. Retrieved
from [Link]

NIST. (n.d.). Reduction of halomethanes with lithium aluminum hydride. Retrieved from [Link]

ResearchGate. (n.d.). Hydrosilylation of 1-Octene with Primary, Secondary, and Tertiary
Silanes a ratios of product distribution. Retrieved from [Link]

Gelest, Inc. (n.d.). INFRARED ANALYSIS OF ORGANOSILICON COMPOUNDS:
SPECTRA-STRUCTURE CORRELATIONS. Retrieved from [Link]

ResearchGate. (n.d.). Surface modification of a silica gel with b dimethyl dimethoxysilane,
C.... Retrieved from [Link]

Chemistry LibreTexts. (2024). 12.7: Interpreting Infrared Spectra. Retrieved from [Link]

Organic Chemistry Portal. (n.d.). LAH, Lithium aluminum hydride, Lithium
tetrahydridoaluminate. Retrieved from [Link]

MDPI. (n.d.). Hydrosilylation of Reactive Quantum Dots and Siloxanes for Stable Quantum
Dot Films. Retrieved from [Link]

ResearchGate. (n.d.). Functionalization of Silica Gel with Organotrialkynyltins: New Method
of Covalent Attachment of Organic Groups on Silica Gel. Retrieved from [Link]

Master Organic Chemistry. (2016). Infrared (IR) Spectroscopy: A Quick Primer On
Interpreting Spectra. Retrieved from [Link]

IntechOpen. (n.d.). Small Molecule LC-MS/MS Fragmentation Data Analysis and Application
to Siderophore Identification. Retrieved from [Link]

YouTube. (2018). Reduction of acid chlorides. Retrieved from [Link]

ChemRxiv. (n.d.). Supplementary Information for The trouble with 1-octadecene:
polymerization during nanocrystal synthesis. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.mdpi.com/1996-1944/16/21/7084
https://s3-us-west-2.amazonaws.com/files.hegroup.com/uploads/2015/05/Surface-Functionalization-of-Silica-by-Si-H-Activation-of-Hydrosilanes.pdf
https://nvlpubs.nist.gov/nistpubs/jres/45/jresv45n5p383_A1b.pdf
https://www.researchgate.net/figure/Hydrosilylation-of-1-Octene-with-Primary-Secondary-and-Tertiary-Silanes-a-ratios-of_tbl1_326325982
https://www.gelest.com/wp-content/uploads/Infrared_Analysis_of_Organosilicon_Compounds.pdf
https://www.researchgate.net/figure/Surface-modification-of-a-silica-gel-with-b-dimethyl-dimethoxysilane-c_fig3_228637505
https://chem.libretexts.org/Courses/University_of_California_Davis/UCD_Chem_124A%3A_Organic_Chemistry_I/12%3A_Structure_Determination%3A_Mass_Spectrometry_and_Infrared_Spectroscopy/12.07%3A_Interpreting_Infrared_Spectra
https://www.organic-chemistry.org/namedreactions/lah-reduction.shtm
https://www.mdpi.com/2079-4991/10/1/103
https://www.researchgate.net/publication/244482592_Functionalization_of_Silica_Gel_with_Organotrialkynyltins_New_Method_of_Covalent_Attachment_of_Organic_Groups_on_Silica_Gel
https://www.masterorganicchemistry.com/2016/11/23/infrared-ir-spectroscopy-a-quick-primer-on-interpreting-spectra/
https://www.intechopen.com/chapters/50950
https://www.youtube.com/watch?v=8yJ-9xH8-yY
https://chemrxiv.org/engage/chemrxiv/article-details/60c750b9932c52e37478ea7b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587870?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e KGROUP. (n.d.). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents,
Organics, and Gases in Deuterated Solvents Relevant to the. Retrieved from [Link]

e Doc Brown's Chemistry. (n.d.). infrared spectrum of dimethylamine. Retrieved from [Link]

e Allen Research Group. (n.d.). Lewis Acid Mediated Hydrosilylation on Porous Silicon
Surfaces. Retrieved from [Link]

e Chad's Prep. (n.d.). Hydride Reduction. Retrieved from [Link]

e YouTube. (2023). A Level Chemistry Revision "Interpreting Fragmentation Patterns in a Mass
Spectrum”. Retrieved from [Link]

o MDPI. (2018). A New Route for Preparation of Hydrophobic Silica Nanoparticles Using a
Mixture of Poly(dimethylsiloxane) and Diethyl Carbonate. Retrieved from [Link]

o ResearchGate. (2023). (PDF) Surface Modification of Silica Particles with Adhesive
Functional Groups or Their Coating with Chitosan to Improve the Retention of Toothpastes in
the Mouth. Retrieved from [Link]

o Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from
[Link]

e ACS Omega. (n.d.). Mechanistic Insights into the Coupling of Hydrosilanes and Alcohol-
Amines for Hydrogen Production. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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